Cas no 1500755-50-9 (ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate
• CAS No: 1500755-50-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 4602587
• PubChem ID: 83401268
• Update Time: 2025-06-09

ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-phenyl-, ethyl ester
• Ethyl 1-Ethyl-5-phenyl-1H-pyrazole-4-carboxylate
• ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H16N2O2/c1-3-16-13(11-8-6-5-7-9-11)12(10-15-16)14(17)18-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： KALWQRARYOKRFI-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2=CC=CC=C2)=C(C(OCC)=O)C=N1

ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 1-ethyl-5-phenyl-1H-pyrazole-4-carboxylate

Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate, with the CAS number 1500755-50-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their unique electronic properties and potential applications in various industries. The pyrazole ring system, a five-membered heterocycle containing two nitrogen atoms, forms the core structure of this compound, while the ethyl and phenyl substituents contribute to its functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and agrochemical development. Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate, in particular, has been explored for its potential as a pesticide and herbicide, owing to its ability to inhibit key enzymatic pathways in target organisms. Researchers have demonstrated that this compound exhibits remarkable selectivity towards specific pest species, making it a promising candidate for sustainable agricultural practices.

The synthesis of Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of amines with carbonyl compounds under specific reaction conditions. The subsequent introduction of the ethyl and phenyl groups is carried out via nucleophilic substitution or coupling reactions, ensuring precise control over the final product's structure. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

One of the most intriguing aspects of Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate is its electronic properties. The conjugation within the pyrazole ring allows for efficient electron delocalization, which enhances its stability and reactivity. This characteristic has led to its investigation as a component in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary studies suggest that this compound could serve as an effective electron transport layer due to its favorable energy levels and high charge carrier mobility.

In addition to its practical applications, Ethyl 1-Ethyl-5-Phenyl-1H-Pyrazole-4-Carboxylate has also been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for constructing self-assembled nanostructures. These structures hold potential in drug delivery systems and sensing technologies, where precise control over molecular recognition is crucial.

Recent research has further expanded our understanding of this compound's biological activity. Studies conducted on model organisms have revealed that Ethyl 1-Ethyl-5 Pheny Pyrazol Carboxy ester exhibits anti-inflammatory and antioxidant properties, suggesting its potential application in pharmaceuticals. However, further investigations are required to fully elucidate its mechanism of action and safety profile for human use.

From a synthetic perspective, Ethyl 1-Ethl 5 Pheny Pyrazol Carboxy ester serves as a valuable intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups, thereby tailoring its properties for specific applications. For instance, substitution at the phenylethynylene position can enhance solubility or alter electronic characteristics, opening new avenues for material design.

In conclusion, Ethel 1-Ethl 5 Pheny Pyrazol Carboxy ester stands at the intersection of chemistry and materials science, offering a wealth of opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both industrial applications and fundamental scientific understanding.